5-methyl-4-[(E)-(2-methylphenyl)diazenyl]-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

Specification

• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 5-methyl-4-[(2-methylphenyl)diazenyl]-2-phenyl-4H-pyrazol-3-one
• Standard InChI: InChI=1S/C17H16N4O/c1-12-8-6-7-11-15(12)18-19-16-13(2)20-21(17(16)22)14-9-4-3-5-10-14/h3-11,16H,1-2H3
• Standard InChI Key: OUJUIWKZTHFKTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=NC2C(=NN(C2=O)C3=CC=CC=C3)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrazol-3-one core substituted at the 4-position with an (E)-configured diazenyl group linked to a 2-methylphenyl moiety. The 2-position is occupied by a phenyl ring, while the 5-position contains a methyl group. This arrangement creates a planar, conjugated system that enhances stability and influences electronic properties. The IUPAC name, 5-methyl-4-[(2-methylphenyl)diazenyl]-2-phenyl-4H-pyrazol-3-one, underscores its systematic derivation from pyrazole.

Key structural identifiers include:

• Standard InChI: InChI=1S/C17H16N4O/c1-12-8-6-7-11-15(12)18-19-16-13(2)20-21(17(16)22)14-9-4-3-5-10-14/h3-11,16H,1-2H3

• Canonical SMILES: CC1=CC=CC=C1N=NC2C(=NN(C2=O)C3=CC=CC=C3)C

Spectroscopic and Solvatochromic Behavior

Spectroscopic analyses reveal distinct absorption bands in the UV-Vis spectrum, attributable to π→π* transitions in the azo-chromophore and n→π* transitions of the carbonyl group. Solvatochromic studies indicate sensitivity to solvent polarity, with bathochromic shifts observed in polar aprotic solvents. These properties are critical for applications in dye chemistry and molecular sensing.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₇H₁₆N₄O
Molecular Weight	292.33 g/mol
Melting Point	Not reported
Solubility	Low in water; soluble in DMSO
λ<sub>max</sub> (UV-Vis)	~400–450 nm (solvent-dependent)

Synthesis and Mechanistic Pathways

Diazotization and Coupling Reactions

The synthesis typically involves diazotization of 2-methylaniline derivatives followed by coupling with 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. For example:

• Diazotization: 2-Methylaniline reacts with nitrous acid (HNO₂) in HCl at 0–5°C to form a diazonium salt.

• Coupling: The diazonium salt undergoes electrophilic substitution with the pyrazolone derivative in acidic media, yielding the target azo compound.

This route aligns with methods described for analogous pyrazole-based azo dyes, where reaction conditions (pH, temperature) critically influence yield and regioselectivity.

Purification and Characterization

Post-synthesis, the crude product is purified via recrystallization from ethanol or acetone. Structural confirmation employs techniques such as:

• FT-IR: Peaks at ~1600 cm⁻¹ (C=O stretch), ~1500 cm⁻¹ (N=N stretch).

• ¹H NMR: Signals for aromatic protons (δ 7.0–8.0 ppm), methyl groups (δ 2.0–2.5 ppm).

Biological Activities

Anticancer Effects

Preliminary cytotoxicity assays against human cancer cell lines (e.g., MCF-7, HeLa) reveal IC₅₀ values in the micromolar range. Mechanistic studies suggest apoptosis induction via mitochondrial pathway activation, though detailed proteomic analyses remain pending.

Industrial and Research Applications

Dyeing and Textile Industry

The compound’s conjugated system enables application as a disperse dye for synthetic fibers. Its benzothiazole-azo-pyrazolone variants exhibit excellent wash-fastness and light-fastness on polyester substrates.

Organic Synthesis Intermediate

As a bifunctional scaffold, it participates in cycloaddition and alkylation reactions, facilitating the synthesis of polyheterocyclic compounds. For instance, reaction with hydrazine derivatives yields triazolopyrazoles with enhanced bioactivity.

Spectroscopic and Computational Insights

Density Functional Theory (DFT) calculations predict a HOMO-LUMO gap of ~3.5 eV, correlating with observed UV-Vis absorption. The azo group’s electron-withdrawing nature polarizes the pyrazolone ring, stabilizing the excited state.

Solvent Interactions

Molecular dynamics simulations highlight strong interactions with dimethyl sulfoxide (DMSO), explaining its high solubility. Hydrogen bonding between the carbonyl oxygen and solvent molecules dominates solvation dynamics.